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Compound of Interest

Compound Name: D-Glucitol dinitrate
CAS No.: 71888-61-4
Cat. No.: B12657316

Get Quote

Nomenclature and Structural Definition

Note on Terminology: In the context of pharmaceutical development, "D-Glucitol dinitrate"

almost exclusively refers to Isosorbide Dinitrate (ISDN).[1][2][3] Strictly speaking, the IUPAC
designation is 1,4:3,6-dianhydro-D-glucitol 2,5-dinitrate.[1][2][3][4] The "dianhydro" descriptor is
critical; it denotes the dehydration of the sorbitol (D-glucitol) backbone into a bicyclic furan
structure, which stabilizes the molecule for pharmaceutical use. A simple acyclic dinitrate of D-
glucitol would be chemically unstable and is not a viable drug candidate.[2]

This guide focuses on the synthesis and characterization of the pharmaceutically active
1,4:3,6-dianhydro-D-glucitol 2,5-dinitrate (CAS: 87-33-2).[1][2][3][4]

Structural Attributes[1][3][4][5][6][71[8][9][10][11]

e Molecular Formula:

[LI[21[3][4][5]

¢ Molecular Weight: 236.14 g/mol [1][2][3][4][5][6]
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o Stereochemistry: The molecule consists of two cis-fused tetrahydrofuran rings.[1][2] The nitro
groups are positioned at C2 and C5.[2] Due to the "V" shape of the bicyclic system:

o The 2-nitro group is in the exo orientation.[1][2][3]
o The 5-nitro group is in the endo orientation.[1][2][3]

o Correction: In the isosorbide skeleton, the 2-hydroxyl is exo and the 5-hydroxyl is endo.[1]
[2][3] This stereochemical distinction leads to different reactivity and spectroscopic
signatures for the dinitrate esters.[2]

Synthetic Pathway and Mechanism

The synthesis is a sequential two-stage process: Acid-Catalyzed Dehydration followed by O-
Nitration.[1][2][3][4]

Visual Workflow (DOT Diagram)

Key Impurities
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1
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Figure 1: Sequential conversion of D-Glucitol to Isosorbide Dinitrate via dehydration and
nitration.[1][2][3][4]
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Experimental Protocols
Phase 1: Dehydration (D-Glucitol Isosorbide)

Objective: Cyclization of D-glucitol to the rigid bicyclic ether core.[1][2][3] Criticality: Incomplete
dehydration yields sorbitans (mono-cyclic), which form unstable nitrate impurities later.[1][2][3]

» Reagents: D-Sorbitol (98%+), Sulfuric Acid (
, 98%), Toluene (azeotropic agent).[1][2][3]
e Procedure:

Charge a reactor with D-Sorbitol (1.0 eq) and p-Toluenesulfonic acid (pTSA) or

[¢]

(1-2% wiw).[1][2][3][4]

o Heat to 135-140°C under vacuum (20-50 mmHg) or use a Dean-Stark trap with toluene to

remove water continuously.[1][2][3]
o Endpoint: Reaction is complete when 2 molar equivalents of water are collected.[1][2]

o Workup: Neutralize with NaOH. Distill under high vacuum (160-170°C at 5 mmHg) to

isolate Isosorbide as a hygroscopic solid.[2]

o Yield Target: >75%.

Phase 2: Nitration (Isosorbide Dinitrate)

Obijective: Esterification of hydroxyl groups at C2 and C5.[1][2] Safety Warning: This reaction is
highly exothermic.[1][2][3] Runaway nitration can lead to detonation.[1][2][6] Maintain strict

temperature control.
o Reagents: Isosorbide, Fuming Nitric Acid (

, >98%), Sulfuric Acid (
), Acetic Anhydride (optional moderator).[1][2][3]

e Procedure:
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[e]

Mixed Acid Prep: Prepare a nitrating mixture of

(ratio 40:60 w/w) at 0°C.

o Addition: Slowly add Isosorbide (dissolved in water or added as solid) to the mixed acid.

o Temperature Control: Maintain internal temperature <5°C. Above 10°C, oxidation of the
ether bridge may occur, increasing explosion risk.[2][3]

o Quenching: Pour the reaction mixture into crushed ice/water (10x volume) with vigorous
stirring. The dinitrate will precipitate as a white solid.[2]

o Purification: Filter the crude solid.[1][2] Recrystallize from hot ethanol or an ethanol/water
mixture.[1][2]

o Drying: Dry in a vacuum oven at 40°C. Do not overheat (Melting point is ~70°C;
decomposition risk).[1][2][3]

Characterization & Validation

Trustworthiness in synthesis is established via multi-modal analysis.

A. Spectroscopic Identification
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Method Parameter Diagnostic Signal Mechanistic Insight

Confirms esterification
1650 of OH groups.[1][2][3]
[4] Absence of broad

FT-IR Stretch (asym), 1280 OH stretch (3400

(sym) ) indicates full

conversion.[2]

Downfield shift of
methine protons at
C2/C5 due to
electron-withdrawing

1H-NMR Chemical Shift 5.3-5.4 ppm (m, 2H)

nitrate groups.[1][2][3]

Distinguishes the exo

vs endo environments
81.2 (C2), 86.4 (C9) of the bicyclic core.[1]

[2]

13C-NMR Carbon Skeleton

B. Chromatographic Purity (HPLC)

Protocol: Reverse-Phase HPLC (RP-HPLC) is the gold standard for quantifying the dinitrate
against mononitrate impurities (2-ISMN, 5-ISMN).[1][2][3][4]

Column: C18 (e.g., 250mm x 4.6mm, 5um).

» Mobile Phase: Acetonitrile : Water (40:60 v/v).[1][2][3]

o Detector: UV at 210 nm (Nitrate absorption).[1][2][3]

» Retention Logic:

o

Isosorbide (Polar) elutes first (often near void volume).[1][2]

[¢]

5-Mononitrate elutes second.[1][2][3]

o

2-Mononitrate elutes third.[1][2][3]
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o Dinitrate (Most hydrophobic) elutes last.[1][2][3]

C. Thermal Analysis (DSC)

Self-Validating Step: Differential Scanning Calorimetry (DSC) is mandatory to verify crystallinity

and detect polymorphs.[1][2][3]

Melting Onset: 70.0°C = 1°C.[1][2][3]

Exotherm: A sharp decomposition exotherm typically appears >150°C. Caution: This
confirms the energetic nature of the nitrate ester.[1][2]

Safety & Stability (E-E-A-T)

As a senior scientist, | must emphasize that organic nitrates are energetic materials.

Explosive Potential: While ISDN is stable, it is a nitrate ester.[1][2][3] It should never be
ground in a dry state with high friction.[2] Commercial API is often "phlegmatized” (diluted)
with lactose or mannitol (e.g., 40% ISDN mixture) to ensure safe handling during formulation.

[1][2][3]

Hydrolysis: ISDN is susceptible to hydrolysis in strongly alkaline or acidic conditions,
reverting to mononitrates and eventually isosorbide.[1][2][3] Storage must be in tight, light-
resistant containers.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Isosorbide Dinitrate | C6H8N208 | CID 6883 - PubChem [pubchem.ncbi.nim.nih.gov]

2. Isosorbide dinitrate mixture | C6H8N208 | CID 3780 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Isosorbide dinitrate | SIELC Technologies [sielc.com]

4. Isosorbide Dinitrate [webbook.nist.gov]

5. Diluted Isosorbide Dinitrate - Definition, Identification, Assay - USP 2025
[trungtamthuoc.com]

6. Isosorbide dinitrate CAS#: 87-33-2 [m.chemicalbook.com]

To cite this document: BenchChem. [Synthesis and Characterization of D-Glucitol Dinitrate
(Isosorbide Dinitrate)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12657316/docs#synthesis-and-characterization-of-d-
glucitol-dinitrate-isosorbide-dinitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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